Cas no 400073-80-5 (2-[3-(trifluoromethyl)phenyl]-1h-benzimidazole)

• Product Name: 2-[3-(trifluoromethyl)phenyl]-1h-benzimidazole
• CAS No: 400073-80-5
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 1514939
• PubChem ID: 621603
• Update Time: 2025-04-21

2-[3-(trifluoromethyl)phenyl]-1h-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)phenyl]-1h-benzimidazole
• ZERO/001719
• AC1LDMPO
• HMS1543B17
• 2-(3-trifluoromethylphenyl)-1H-benzimidazole
• CTK7B6810
• 2-[3-(trifluoromethyl)phenyl]benzimidazole
• SBB001847
• TimTec1_003207
• ST045400
• ZERO/001719; AC1LDMPO; HMS1543B17; 2-(3-trifluoromethylphenyl)-1H-benzimidazole; CTK7B6810; 2-[3-(trifluoromethyl)phenyl]benzimidazole; SBB001847; TimTec1_003207; ST045400;
• 400073-80-5
• 2-[3-(trifluoromethyl)phenyl]-1H-1,3-benzodiazole
• 2-(3-(TRIFLUOROMETHYL)PHENYL)-1H-BENZIMIDAZOLE
• SR-01000537033-1
• 2-(3-(Trifluoromethyl)phenyl)-1H-benzo[d]imidazole
• DTXSID00347442
• 2-(3-Trifluoromethyl-phenyl)-1H-benzoimidazole
• SCHEMBL21705326
• SR-01000537033
• CS-0270458
• DB-181213
• 2-[3-(Trifluoromethyl)phenyl]-1H-benzimidazole #
• STK767112
• Z50129843
• MFCD02656543
• AKOS005616626
• F15157

• Inchi： 1S/C14H9F3N2/c15-14(16,17)10-5-3-4-9(8-10)13-18-11-6-1-2-7-12(11)19-13/h1-8H,(H,18,19)
• InChI Key： SPOLNBHTSVLAJW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=NC2C=CC=CC=2N1)(F)F

Computed Properties

• Exact Mass: 262.07178278g/mol
• Monoisotopic Mass: 262.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles